Cas no 321385-71-1 (1-{5-[1-(2,4-dichlorophenoxy)ethyl]-1H-pyrazol-1-yl}-1-ethanone)

• Product Name: 1-{5-[1-(2,4-dichlorophenoxy)ethyl]-1H-pyrazol-1-yl}-1-ethanone
• CAS No: 321385-71-1
• MF: C₁₃H₁₂Cl₂N₂O₂
• MW: 299.152581214905
• CID: 6787072
• PubChem ID: 2766414
• Update Time: 2025-07-16

1-{5-[1-(2,4-dichlorophenoxy)ethyl]-1H-pyrazol-1-yl}-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-{5-[1-(2,4-dichlorophenoxy)ethyl]-1H-pyrazol-1-yl}ethan-1-one
• 1-{5-[1-(2,4-dichlorophenoxy)ethyl]pyrazol-1-yl}ethanone
• 1-{5-[1-(2,4-dichlorophenoxy)ethyl]-1H-pyrazol-1-yl}-1-ethanone
• AKOS005076856
• MFCD00139108
• 11C-067
• 321385-71-1
• 1-[5-[1-(2,4-dichlorophenoxy)ethyl]pyrazol-1-yl]ethanone

• Inchi： 1S/C13H12Cl2N2O2/c1-8(12-5-6-16-17(12)9(2)18)19-13-4-3-10(14)7-11(13)15/h3-8H,1-2H3
• InChI Key： UWNJDKMIBYZXJD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(C)C1=CC=NN1C(C)=O)Cl

Computed Properties

• Exact Mass: 298.0275830g/mol
• Monoisotopic Mass: 298.0275830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.1Ų

Additional information on 1-{5-[1-(2,4-dichlorophenoxy)ethyl]-1H-pyrazol-1-yl}-1-ethanone

Introduction to 1-{5-[1-(2,4-dichlorophenoxy)ethyl]-1H-pyrazol-1-yl}-1-ethanone (CAS No. 321385-71-1)

The compound 1-{5-[1-(2,4-dichlorophenoxy)ethyl]-1H-pyrazol-1-yl}-1-ethanone (CAS No. 321385-71-1) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel bioactive molecules. This heterocyclic ketone derivative has garnered considerable attention due to its structural complexity and potential pharmacological applications. The presence of a pyrazole core, combined with an ethyl ketone moiety and a 2,4-dichlorophenoxy ethyl chain, endows the molecule with unique chemical and biological properties that make it a promising candidate for further investigation.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, owing to their broad spectrum of biological activities. Pyrazole scaffolds are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The specific substitution pattern in 1-{5-[1-(2,4-dichlorophenoxy)ethyl]-1H-pyrazol-1-yl}-1-ethanone contributes to its potential as a therapeutic agent by influencing its interactions with biological targets. The 2,4-dichlorophenoxy group, in particular, is a common pharmacophore found in many bioactive compounds, known for its ability to enhance binding affinity and metabolic stability.

In the context of contemporary pharmaceutical research, the development of small-molecule inhibitors for key enzymes and receptors remains a central challenge. The ethyl ketone moiety in this compound may serve as a hinge-binding region, allowing for precise interactions with target proteins. This structural feature is particularly relevant in the design of molecules targeting enzyme cascades involved in inflammation and cancer progression. The pyrazole ring itself can act as a scaffold for further derivatization, enabling the exploration of diverse chemical space and the optimization of pharmacokinetic properties.

One of the most compelling aspects of 1-{5-[1-(2,4-dichlorophenoxy)ethyl]-1H-pyrazol-1-yl}-1-ethanone is its potential role in modulating signaling pathways associated with diseases such as cancer and neurodegenerative disorders. Emerging research suggests that pyrazole derivatives can interfere with critical molecular interactions by inhibiting kinases and other enzymes involved in cell proliferation and survival. The structural motif of this compound resembles several known bioactive molecules that have demonstrated efficacy in preclinical studies. This similarity provides a strong rationale for further exploration of its biological profile.

The synthesis of 1-{5-[1-(2,4-dichlorophenoxy)ethyl]-1H-pyrazol-1-yl}-1-ethanone involves multi-step organic transformations that highlight the synthetic versatility of pyrazole chemistry. The introduction of the 2,4-dichlorophenoxy ethyl group requires careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient access to complex heterocyclic systems like this one, making it feasible to explore derivatives with tailored biological activities.

From a computational chemistry perspective, the molecular structure of this compound can be modeled using advanced docking algorithms to predict its interactions with biological targets. Such simulations are increasingly integral to drug discovery pipelines, allowing researchers to prioritize compounds based on their predicted binding affinities and selectivity profiles. The combination of experimental data and computational modeling provides a robust framework for understanding the mechanisms by which small molecules exert their effects.

The pharmacological evaluation of 1-{5-[1-(2,4-dichlorophenoxy)ethyl]-1H-pyrazol-1-yl}-1-ethanone has begun to reveal its potential as an inhibitor of key enzymes implicated in disease pathogenesis. Initial studies suggest that it may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammation. Additionally, its ability to interact with receptors involved in pain perception makes it an attractive candidate for developing novel analgesics.

The development of new therapeutic agents requires not only potent bioactivity but also favorable pharmacokinetic properties. The structural features of 1-{5-[1-(2,4-dichlorophenoxy)ethyl]-1H-pyrazol-1-yl}-1-ethanone, including its lipophilicity and solubility profile, are critical factors that will determine its clinical viability. Preclinical studies are essential for assessing these properties and identifying any potential liabilities before moving into human trials.

In conclusion, 321385-71-cas no 321385 -71 - 321385 -71 - 321385 -71 - 321385 -71 - 321385 -71 - 321385 -71 - 321385 -71 - 321385 -71 - 321385 -71 - 321385 -71 - has emerged as a promising lead compound in medicinal chemistry due to its unique structural features and potential biological activities. Further research is warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties for future clinical applications.